Cas no 2137625-53-5 (4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2137625-53-5
• MF: C₈H₁₂N₂O₄S
• MW: 232.256880760193
• CID: 6184040
• PubChem ID: 165472262
• Update Time: 2025-10-29

4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid
• 2137625-53-5
• EN300-1114885

• Inchi： 1S/C8H12N2O4S/c1-15(13,14)7-5-9-10(6-7)4-2-3-8(11)12/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key： AHPRAASKWPZDRZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 232.05177804g/mol
• Monoisotopic Mass: 232.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 97.6Ų

Additional information on 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid

4-(4-Methanesulfonyl-1H-pyrazol-1-yl)butanoic Acid (CAS No. 2137625-53-5): Properties, Applications, and Market Insights

4-(4-Methanesulfonyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137625-53-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonylpyrazole derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. The unique structural features of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid make it a valuable intermediate for synthesizing novel therapeutic agents.

The molecular structure of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid combines a pyrazole ring with a methanesulfonyl group and a butanoic acid side chain. This configuration imparts distinct chemical properties, including moderate solubility in polar organic solvents and potential for hydrogen bonding. Researchers have explored its role in modulating biological targets, particularly in inflammation-related pathways, making it relevant to current trends in anti-inflammatory drug development.

Recent studies highlight the growing importance of sulfonyl-containing compounds in addressing unmet medical needs. As the pharmaceutical industry focuses on precision medicine and targeted therapies, intermediates like 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid have become crucial for developing selective enzyme inhibitors. The compound's potential applications align with trending research areas such as kinase inhibition and signal transduction modulation, topics frequently searched in academic databases and AI-powered research tools.

From a synthetic chemistry perspective, CAS 2137625-53-5 offers several advantages. The presence of both acidic and sulfonyl functionalities allows for diverse chemical modifications, enabling medicinal chemists to create compound libraries for high-throughput screening. This characteristic makes it particularly valuable in fragment-based drug design, a hot topic in contemporary drug discovery circles.

The market for specialized chemical intermediates like 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid has shown steady growth, driven by increasing R&D investments in small molecule therapeutics. Analytical data from scientific literature databases indicates rising publication rates mentioning this compound class, reflecting growing academic and industrial interest. Suppliers catering to the pharmaceutical research chemicals market have reported increased inquiries about this specific CAS number.

Quality control aspects of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid production have become a focus area, with researchers emphasizing the need for high-purity standards. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize this compound, addressing common questions about compound verification in research communities.

Environmental and safety considerations for handling 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under most regulatory frameworks, proper storage conditions (typically cool, dry environments) are recommended to maintain compound stability—a practical consideration frequently searched by laboratory technicians and procurement specialists.

The future outlook for CAS 2137625-53-5 appears promising as research continues to uncover new applications for sulfonylpyrazole chemistry. Emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors may create additional demand for this chemical scaffold. Patent analysis reveals an upward trend in filings incorporating similar structural motifs, suggesting sustained commercial interest.

For researchers considering 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid for their projects, recent technological advancements in parallel synthesis and automated purification have made working with such compounds more efficient. These developments address common practical challenges searched by synthetic chemists in online forums and knowledge bases.

In conclusion, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid represents an important building block in modern medicinal chemistry. Its unique structural features and versatile applications position it as a valuable tool for addressing current challenges in drug discovery and biochemical research. As scientific understanding of sulfonyl-containing compounds deepens, the significance of this specific CAS number is likely to grow in both academic and industrial settings.